Cas no 1361689-87-3 (2-(2,3-Dichlorophenyl)-5-fluoro-3-iodopyridine)

• Product Name: 2-(2,3-Dichlorophenyl)-5-fluoro-3-iodopyridine
• CAS No: 1361689-87-3
• MF: C₁₁H₅Cl₂FIN
• MW: 367.972976446152
• CID: 4921841
• Update Time: 2025-06-13

2-(2,3-Dichlorophenyl)-5-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dichlorophenyl)-5-fluoro-3-iodopyridine

• Inchi： 1S/C11H5Cl2FIN/c12-8-3-1-2-7(10(8)13)11-9(15)4-6(14)5-16-11/h1-5H
• InChI Key： IVSKLMNQJHYHBA-UHFFFAOYSA-N
• SMILES： IC1=CC(=CN=C1C1C=CC=C(C=1Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(2,3-Dichlorophenyl)-5-fluoro-3-iodopyridine

Introduction to 2-(2,3-Dichlorophenyl)-5-fluoro-3-iodopyridine (CAS No. 1361689-87-3) in Modern Pharmaceutical Research

2-(2,3-Dichlorophenyl)-5-fluoro-3-iodopyridine, identified by the chemical identifier CAS No. 1361689-87-3, is a significant compound in the realm of pharmaceutical chemistry. Its molecular structure, featuring a pyridine core substituted with chloro and fluoro groups, as well as an iodine atom, makes it a versatile intermediate in the synthesis of various bioactive molecules. The compound's unique electronic properties and reactivity have positioned it as a valuable building block in the development of novel therapeutic agents.

The relevance of 2-(2,3-Dichlorophenyl)-5-fluoro-3-iodopyridine is underscored by its increasing prominence in cutting-edge research. Recent studies have highlighted its role in the synthesis of small-molecule inhibitors targeting critical biological pathways. For instance, researchers have leveraged this compound to develop potent modulators of kinases and other enzymes implicated in cancer and inflammatory diseases. The pyridine scaffold, a hallmark of many pharmacologically active compounds, contributes to favorable pharmacokinetic properties such as solubility and metabolic stability.

In the context of drug discovery, the halogenated aromatic ring system in 2-(2,3-Dichlorophenyl)-5-fluoro-3-iodopyridine offers distinct advantages. The presence of chlorine atoms enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. Meanwhile, the fluoro substituent is renowned for its ability to modulate metabolic degradation and improve binding affinity to biological targets. These features make the compound an indispensable tool for medicinal chemists seeking to optimize lead compounds.

Recent advancements in computational chemistry have further illuminated the potential of 2-(2,3-Dichlorophenyl)-5-fluoro-3-iodopyridine. Molecular modeling studies have demonstrated that this compound can be engineered to interact with specific amino acid residues in protein targets, thereby enabling high selectivity. Such insights are derived from high-resolution crystal structures of protein-ligand complexes, which provide a detailed understanding of binding interactions at the atomic level.

The iodine atom in 2-(2,3-Dichlorophenyl)-5-fluoro-3-iodopyridine serves as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These transformations are instrumental in constructing complex molecular architectures essential for drug development. The ability to introduce diverse substituents while maintaining structural integrity has made this compound a favorite among synthetic chemists working on targeted therapies.

Current research trends indicate that 2-(2,3-Dichlorophenyl)-5-fluoro-3-iodopyridine is being explored for applications beyond traditional kinase inhibitors. Emerging evidence suggests its utility in developing antiviral and antibacterial agents due to its capacity to disrupt viral protease activity and bacterial cell wall synthesis. The versatility of this scaffold allows for rapid iteration in drug design, accelerating the discovery pipeline.

The synthesis of 2-(2,3-Dichlorophenyl)-5-fluoro-3-iodopyridine itself is a testament to modern synthetic methodologies. Multi-step organic transformations involving halogenation, fluorination, and pyridine ring formation are employed to achieve high yields and purity. Advances in catalytic systems have further refined these processes, reducing environmental impact while improving efficiency.

In conclusion, 2-(2,3-Dichlorophenyl)-5-fluoro-3-iodopyridine (CAS No. 1361689-87-3) represents a cornerstone in contemporary pharmaceutical research. Its structural attributes and reactivity profile enable the development of innovative therapeutic strategies across multiple disease areas. As scientific understanding evolves, this compound is poised to remain at the forefront of drug discovery efforts.